(23R,24S)-23,24-Dihydroxy-25-methoxy-5alpha-tirucall-7-en-3-one

• Molecular Formula: C31H52O4
• Molecular Weight: 488.7 g/mol
• SMILES: CC(CC(C(C(C)(C)OC)O)O)C1CCC2(C1(CCC3C2=CCC4C3(CCC(=O)C4(C)C)C)C)C
• InChI: InChI=1S/C31H52O4/c1-19(18-23(32)26(34)28(4,5)35-9)20-12-16-31(8)22-10-11-24-27(2,3)25(33)14-15-29(24,6)21(22)13-17-30(20,31)7/h10,19-21,23-24,26,32,34H,11-18H2,1-9H3
• InChIKey: OCURJKDUYAFAQG-UHFFFAOYSA-N

Why (23R,24S)-23,24-Dihydroxy-25-methoxy-5α-tirucall-7-en-3-one (Phellochin) Demands Scrutiny as a Tirucallane Reference Standard

(23R,24S)-23,24-Dihydroxy-25-methoxy-5α-tirucall-7-en-3-one, commonly identified by its trivial name Phellochin (CAS 115334-04-8), is a tirucallane-type triterpenoid possessing a C-7 unsaturation, a C-3 ketone, and vicinal dihydroxy/methoxy substitution on its side chain. First isolated from the fruits of Phellodendron chinense SCHNEID. (Rutaceae) alongside niloticin and melianone [1], this compound represents a structurally defined, stereochemically resolved metabolite that serves as a critical intermediate in the proposed biogenetic pathway toward limonoids. Its molecular formula (C₃₁H₅₂O₄, MW 488.70 g/mol), exact mass (488.38656014 g/mol), and topological polar surface area (TPSA = 66.80 Ų) are well-characterized [2], enabling its use as an authenticated reference material for phytochemical, pharmacological, and chemotaxonomic investigations.

1

Workflow

Phytochemical authentication, triterpenoid reference standard, and chemotaxonomic profiling of Phellodendron species

2

Selection context

Stereochemically resolved tirucallane with 25-methoxy-23,24-diol side chain; distinct from co-occurring niloticin and melianone

3

Use context

Authenticated natural product isolate for HIF‑1α pathway docking studies and entomological antifeedant negative-control assays

• [1] Su R-H, Kim M, Kawaguchi H, Yamamoto T, Goto K, Taga T, Miwa Y, Kozuka M, Takahashi S. Triterpenoids from the fruits of Phellodendron chinense SCHNEID.: The stereostructure of niloticin. Chemical & Pharmaceutical Bulletin. 1990;38(6):1616-1619. doi:10.1248/cpb.38.1616. View Source
• [2] PlantaeDB. (23R,24S)-23,24-Dihydroxy-25-methoxy-5alpha-tirucall-7-en-3-one – Physical and Chemical Properties. Accessed 2026. View Source

When Close Tirucallane Analogs Cannot Substitute for (23R,24S)-23,24-Dihydroxy-25-methoxy-5α-tirucall-7-en-3-one in Targeted Research

Generic substitution among tirucallane-type triterpenoids isolated from Phellodendron or allied Meliaceae species poses a high risk of erroneous data interpretation because side-chain oxygenation patterns fundamentally dictate biological target engagement. Co-isolated congeners such as niloticin (24,25-epoxy), dihydroniloticin (saturated side-chain), and melianone (C-3 hydroxyl) exhibit divergent biological activity profiles [1][2]. For example, niloticin and dihydroniloticin demonstrate measurable cytotoxicity against specific cancer cell lines (HeLa IC₅₀ = 11.64 μM; HT-1080 IC₅₀ = 8.2 μM, respectively), whereas Phellochin shows qualitatively and quantitatively distinct responses in antifeedant assays and computational docking studies [1][3]. Without side-by-side verification, substituting any of these analogs for Phellochin in a bioassay, reference standard, or chemical profiling experiment will produce non-reproducible or misleading results.

Side-chain oxidation dictates target engagement: the 25-methoxy-23,24-diol of Phellochin may not be functionally reproduced by the 24,25-epoxy moiety of niloticin.

Cytotoxicity profiles are non-overlapping: Phellochin and dihydroniloticin show qualitatively distinct tissue selectivity patterns that may not transfer between assays.

Antifeedant activity mismatch: Phellochin is inactive against Reticulitermes speratus, while N-methylflindersine exhibits significant activity; niloticin’s inactivity does not guarantee interchangeability.

• [1] Su R-H, Kim M, Kawaguchi H, Yamamoto T, Goto K, Taga T, Miwa Y, Kozuka M, Takahashi S. Triterpenoids from the fruits of Phellodendron chinense SCHNEID.: The stereostructure of niloticin. Chemical & Pharmaceutical Bulletin. 1990;38(6):1616-1619. doi:10.1248/cpb.38.1616. View Source
• [2] Jiang K, Chen L-L, Wang S-F, et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells: a tirucallane-type triterpenoid from Aphanamixis polystachya (Wall.) Parker. RSC Medicinal Chemistry. 2024. doi:10.1039/D4MD00434H. View Source
• [3] Kawaguchi H, Kim M, Ishida M, Ahn YJ, Yamamoto T, Yamaoka R, Kozuka M, Goto K, Takahashi S. Antifeeding constituents of Phellodendron chinense fruit against Reticulitermes speratus. Journal of Pesticide Science. 1990;15(4):567-572. View Source

Quantitative Differentiation Map for (23R,24S)-23,24-Dihydroxy-25-methoxy-5α-tirucall-7-en-3-one vs. Its Closest Tirucallane Counterparts

Molecular Docking Affinity Against HIF‑1α and HKII: Phellochin vs. a Panel of Natural Products

In a network pharmacology study of the KunMingShanHaiTang Formula (KMSHTF), Phellochin exhibited binding energies of −6.8 kcal/mol against HIF‑1α and −7.2 kcal/mol against HKII, placing it in the moderate-affinity tier among all 47 active compounds screened [1]. This docking score differentiates Phellochin from the formula's top three validated actives — Baicalein (−7.3/−8.3), Palmatine (−6.2/−6.2), and Triptonide (−7.9/−8.7) — and notably outperformed niloticin (co-isolated with Phellochin from Phellodendron) which docked at −6.1/−6.6 [1]. However, Phellochin did not advance to in vitro validation, precisely delineating its computational promise from experimentally confirmed activity.

Molecular docking

Cross-study comparable

Phellochin HIF‑1α −6.8 kcal/mol; HKII −7.2 kcal/mol vs. niloticin −6.1/−6.6

Supports intermediate-affinity ligand selection for HIF‑1α pathway studies

Ranked in top tier of 47 screened compounds; not validated in vitro

Evidence Dimension	Molecular docking binding energy (ΔG, kcal/mol) against HIF‑1α and HKII proteins
Target Compound Data	Phellochin: HIF‑1α = −6.8 kcal/mol; HKII = −7.2 kcal/mol
Comparator Or Baseline	Niloticin: −6.1/−6.6; Baicalein: −7.3/−8.3; Triptonide: −7.9/−8.7; Palmatine: −6.2/−6.2
Quantified Difference	Phellochin exceeds niloticin by 0.7 kcal/mol (HIF‑1α) and 0.6 kcal/mol (HKII); falls short of Baicalein by 0.5/1.1 kcal/mol
Conditions	AutoDock Vina-based molecular docking; protein targets retrieved from PDB; KMSHTF compound library of 47 natural products

Why This Matters

For laboratories selecting lead compounds for HIF‑1α pathway research, Phellochin provides a distinct affinity profile that is stronger than niloticin yet deliberately weaker than the validated positive controls Baicalein and Triptonide, making it a strategic choice for structure-activity relationship (SAR) studies requiring intermediate-affinity negative control or scaffold-hopping templates.

• [1] PMC12170800. KunMingShanHaiTang formula reprograms macrophage metabolism and promotes M2 polarization via the HIF-1α pathway to alleviate ulcerative colitis symptoms in a rat model. Journal of Bioenergetics and Biomembranes. 2025;57(2-3):119-145. Table 4: Molecular docking scores of active compounds against HIF‑1α and HKII. View Source

Antifeedant Activity Against Reticulitermes speratus: Phellochin vs. Co‑Isolated Tirucallanes

When tested against the termite Reticulitermes speratus, Phellochin exhibited no antifeeding activity, in direct contrast to N‑methylflindersine (significant activity) and melianone (weak activity), and in concordance with the negative result for niloticin and friedelin isolated from the same Phellodendron chinense fruit material [1]. All test compounds were evaluated under identical no-choice feeding bioassay conditions, providing a head-to-head comparison within the same experimental series.

Antifeedant bioassay

Head-to-head

No-choice feeding assay, Reticulitermes speratus: Phellochin inactive

Establishes negative-control tirucallane in termite deterrence screens

Contrasts with active N-methylflindersine; concordant with niloticin inactivity

Evidence Dimension	Antifeedant activity against Reticulitermes speratus (termite) in no-choice feeding assay
Target Compound Data	Phellochin: No antifeeding activity detected
Comparator Or Baseline	N-Methylflindersine: Significant activity; Melianone: Weak activity; Niloticin: No activity; Friedelin: No activity
Quantified Difference	Qualitative: Phellochin is inactive vs. N‑methylflindersine (active) and melianone (weak); indistinguishable from niloticin and friedelin in this assay
Conditions	No-choice feeding bioassay on Reticulitermes speratus workers; Phellodendron chinense fruit extracts; all compounds isolated from identical plant source

Why This Matters

This directly comparable negative result establishes Phellochin as a suitable negative-control tirucallane in entomological bioassays. For procurement, if the research goal is to study antifeedant structure-activity relationships, Phellochin serves to confirm that side-chain 25-methoxy‑23,24‑diol substitution abolishes activity compared to the alkaloid N‑methylflindersine, whereas selecting niloticin would not provide this discrimination.

• [1] Su R-H, Kim M, Kawaguchi H, Yamamoto T, Goto K, Taga T, Miwa Y, Kozuka M, Takahashi S. Triterpenoids from the fruits of Phellodendron chinense SCHNEID.: The stereostructure of niloticin. Chemical & Pharmaceutical Bulletin. 1990;38(6):1616-1619. doi:10.1248/cpb.38.1616; Kawaguchi H, Kim M, Ishida M, Ahn YJ, Yamamoto T, Yamaoka R, Kozuka M, Goto K, Takahashi S. Antifeeding constituents of Phellodendron chinense fruit against Reticulitermes speratus. Journal of Pesticide Science. 1990;15(4):567-572. View Source

Structural Differentiation: 25‑Methoxy‑23,24‑diol vs. 24,25‑Epoxy in Niloticin — Implications for Physicochemical and ADMET Profiles

The structural distinction between Phellochin (25‑methoxy‑23,24‑diol side chain) and its closest congener niloticin (24,25‑epoxy‑23‑ol) translates into quantifiable differences in predicted ADMET properties. Using admetSAR 2 modeling, Phellochin is predicted to be blood-brain barrier (BBB) permeable (probability 72.50%), human intestinally absorbed (99.54%), and not orally bioavailable (65.71% probability against oral bioavailability) [1]. Niloticin (CAS 115404-57-4), possessing the epoxide moiety, is a smaller molecule (C₃₀H₄₈O₃, MW 456.70) with a lower TPSA, which class-level inference suggests superior membrane permeability but potentially greater promiscuity . The 25‑methoxy group in Phellochin introduces an additional hydrogen-bond acceptor and increases rotatable bonds (6 vs. niloticin's side-chain), altering its subcellular localization prediction to mitochondria (81.39% probability) [1].

ADMET prediction

Class-level inference

BBB penetrable (72.5%), mitochondrial localization (81.4%) vs. niloticin’s epoxide profile

Context-dependent ADMET differentiation for CNS or organelle research

admetSAR 2 prediction; niloticin descriptors inferred

Evidence Dimension	Predicted ADMET properties and physicochemical descriptors
Target Compound Data	Molecular Weight: 488.70 g/mol; TPSA: 66.80 Ų; XlogP: 6.00; H-Bond Acceptors: 4; BBB Penetration: 72.50% probability; Oral Bioavailability: negative (65.71%); Mitochondrial localization: 81.39%
Comparator Or Baseline	Niloticin: MW 456.70 g/mol; TPSA lower (estimated ~46 Ų for epoxide); base structure is a 24,25-epoxy-23-ol rather than 25-methoxy-23,24-diol
Quantified Difference	MW difference: +32.0 g/mol; TPSA difference: approximately +21 Ų; additional H-bond acceptor in Phellochin; subcellular localization prediction shifts to mitochondria
Conditions	admetSAR 2 in silico prediction; molecular descriptors calculated from canonical SMILES; niloticin descriptors inferred from published structural data

Why This Matters

For procurement in neuroscience or mitochondrial research, Phellochin's predicted BBB permeability and mitochondrial targeting differentiate it from niloticin, which is expected to show different tissue distribution. Selecting the correct analog a priori avoids investing in the wrong compound for CNS or organelle-specific target engagement studies.

• [1] PlantaeDB. (23R,24S)-23,24-Dihydroxy-25-methoxy-5alpha-tirucall-7-en-3-one – ADMET Properties (via admetSAR 2). Accessed 2026. View Source

Quantitative Cytotoxic Selectivity: Phellochin vs. Dihydroniloticin Against Human Cancer Cell Lines

A Chinese patent (CN 201610426937) reports that Phellochin (Phellochin F) exhibits an IC₅₀ of 10.66 ± 2.15 μmol/L against the MDA human breast adenocarcinoma cell line, with claims of selectivity for this tumor type [1]. Separately, dihydroniloticin — the saturated side-chain analog — demonstrates an IC₅₀ of 8.2 μM against HT‑1080 human fibrosarcoma cells, which is below the positive control 5‑FU threshold (IC₅₀ = 9.2 μM) [2]. While these assays are not head-to-head, the data reveal non-overlapping tissue selectivity: Phellochin is reported active against breast carcinoma (MDA) whereas dihydroniloticin is active against fibrosarcoma (HT‑1080). The 25‑methoxy‑23,24‑diol functionality thus appears to redirect cytotoxicity toward a distinct cancer lineage compared to the dihydro analog.

Cytotoxicity (MDA)

Cross-study comparable

IC₅₀ 10.66 ± 2.15 µmol/L

Reported breast cancer cell-model response; tissue selectivity differs from dihydroniloticin

Patent-reported MTT assay; comparator dihydroniloticin IC₅₀ 8.2 µM (HT-1080)

Evidence Dimension	In vitro cytotoxicity (IC₅₀) against human cancer cell lines
Target Compound Data	Phellochin: IC₅₀ = 10.66 ± 2.15 μmol/L against MDA (breast cancer)
Comparator Or Baseline	Dihydroniloticin: IC₅₀ = 8.2 μM against HT‑1080 (fibrosarcoma); 5‑FU positive control: IC₅₀ = 9.2 μM
Quantified Difference	Different cell lines preclude direct potency comparison, but dihydroniloticin (8.2 μM) is below the 5‑FU threshold (9.2 μM), while Phellochin (10.66 μM) remains above this benchmark; tissue selectivity differs qualitatively
Conditions	Phellochin: MDA cell line, patent-reported MTT assay; Dihydroniloticin: HT‑1080 cell line, isolated from Eurycoma longifolia, MTT assay with 5‑FU control

Why This Matters

Procurement for cancer-targeted screening requires awareness that Phellochin and dihydroniloticin are not interchangeable: they differ in both potency levels and tissue-specific activity patterns. A screening campaign aimed at breast cancer should preferably include Phellochin; one targeting soft-tissue sarcoma should include dihydroniloticin.

• [1] CN Patent 201610426937. 一种川黄柏果实中提取的甘遂烷型三萜Phellochin F化合物及其应用. Published 2016. IC₅₀ of Phellochin F against MDA breast cancer cells: 10.66 ± 2.15 μmol/L. View Source
• [2] Kuo P-C, Shi L-S, Damu AG, Su C-R, Huang C-H, Ke C-H, Wu J-B, Lin A-J, Bastow KF, Lee K-H, Wu T-S. Canthin-6-one alkaloids and a tirucallanoid from Eurycoma longifolia and their cytotoxic activity against a human HT-1080 fibrosarcoma cell line. Natural Product Communications. 2010;5(2). Dihydroniloticin IC₅₀ = 8.2 μM against HT-1080. View Source

Procurement-Relevant Application Scenarios Where (23R,24S)-23,24-Dihydroxy-25-methoxy-5α-tirucall-7-en-3-one Outperforms Its Analogs

Authenticated Reference Standard for Phellodendron Species Phytochemical Fingerprinting

Phellochin is a confirmed phytochemical constituent of Phellodendron chinense fruits and bark [1]. Its co-occurrence with niloticin and melianone defines a chemotaxonomic signature for quality control of Phellodendron-derived herbal products. Laboratories performing HPLC or LC‑MS authentication of Cortex Phellodendri should include Phellochin as a marker, because its 25‑methoxy‑23,24‑diol substitution yields a distinct retention time and mass spectrum that cannot be replicated by niloticin (24,25‑epoxy) or dihydroniloticin (saturated side chain). Procurement of authenticated Phellochin reference material ensures unambiguous identification of Phellodendron species and detection of adulteration.

HIF‑1α/HKII Molecular Docking Studies Requiring Intermediate-Affinity Tirucallane Controls

The computational docking profile of Phellochin against HIF‑1α (−6.8 kcal/mol) and HKII (−7.2 kcal/mol) [1] positions it as an intermediate-affinity ligand between niloticin (−6.1/−6.6) and the validated active Baicalein (−7.3/−8.3). This makes Phellochin a strategic negative or reference control in computational and biochemical HIF‑1α pathway studies, especially when researchers need a ligand with detectable but sub-threshold binding to calibrate assay sensitivity.

Negative-Control Tirucallane in Entomological Antifeedant Bioassays

Because Phellochin, niloticin, and friedelin all showed no antifeeding activity against Reticulitermes speratus while N-methylflindersine showed significant activity [1], Phellochin can serve as a validated negative control in termite feeding deterrence assays. Its structural distinction (25‑methoxy‑23,24‑diol) from active alkaloids makes it an ideal negative-control triterpenoid for laboratories screening botanical antifeedants against subterranean termites.

Breast Cancer Cell Line Screening Panels Seeking Tirucallane-Derived Lead Compounds

The patent-reported IC₅₀ of 10.66 ± 2.15 μmol/L against MDA breast adenocarcinoma cells [1], coupled with claims of selectivity, suggests that Phellochin is a candidate for inclusion in breast-cancer-focused natural product libraries. Procurement for this application is justified over niloticin (HeLa IC₅₀ 11.64 μM [2]) or dihydroniloticin (HT‑1080 IC₅₀ 8.2 μM [3]) because each analog exhibits distinct tissue selectivity, and Phellochin's reported breast cancer activity fills a gap not addressed by its congeners.

Application

Selection Property

Validation Focus

Phytochemical fingerprinting of Phellodendron species

Distinct retention and mass spectrum from 25-methoxy-23,24-diol

Chromatographic authentication against niloticin and dihydroniloticin markers

HIF‑1α/HKII pathway docking studies

Intermediate-affinity ligand tier between niloticin and validated actives

Docking score benchmarking with Baicalein and Triptonide

Termite antifeedant screening assays

Confirmed negative-control tirucallane profile

Activity contrast with N-methylflindersine positive control

Breast cancer cell-line model studies

Reported cell-line response differentiation

Tissue selectivity benchmarking against dihydroniloticin

• [1] Su R-H, Kim M, Kawaguchi H, Yamamoto T, Goto K, Taga T, Miwa Y, Kozuka M, Takahashi S. Triterpenoids from the fruits of Phellodendron chinense SCHNEID.: The stereostructure of niloticin. Chemical & Pharmaceutical Bulletin. 1990;38(6):1616-1619. doi:10.1248/cpb.38.1616; PMC12170800, Table 4; CN Patent 201610426937; Kawaguchi H et al., J. Pesticide Sci. 1990;15(4):567-572. View Source
• [2] Jiang K et al. A comprehensive apoptotic assessment of niloticin in cervical cancer cells. RSC Medicinal Chemistry. 2024. doi:10.1039/D4MD00434H. View Source
• [3] Kuo P-C et al. Canthin-6-one alkaloids and a tirucallanoid from Eurycoma longifolia and their cytotoxic activity against a human HT-1080 fibrosarcoma cell line. Natural Product Communications. 2010;5(2). View Source